Cas no 1780093-47-1 ({2-azabicyclo4.1.0heptan-1-yl}methanol)

• Product Name: {2-azabicyclo4.1.0heptan-1-yl}methanol
• CAS No: 1780093-47-1
• CID: 4704885
• PubChem ID: 84072985
• Update Time: 2025-05-22

{2-azabicyclo4.1.0heptan-1-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {2-azabicyclo4.1.0heptan-1-yl}methanol

Additional information on {2-azabicyclo4.1.0heptan-1-yl}methanol

Introduction to {2-Azabicyclo[4.1.0]Heptan-1-Yl}Methanol (CAS No: 1780093-47-1)

The compound {2-Azabicyclo[4.1.0]Heptan-1-Yl}Methanol, identified by the CAS number 1780093-47-1, is a unique bicyclic amine derivative with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its structural complexity and functional versatility, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of bicyclic amines like {2-Azabicyclo[4.1.0]Heptan-1-Yl}Methanol in drug discovery and organic synthesis. The molecule's rigid bicyclic framework provides stability and enhances bioavailability, which are critical factors in pharmaceutical design. Researchers have explored its role as a potential lead compound for developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

One of the key features of {2-Azabicyclo[4.1.0]Heptan-1-Yl}Methanol is its ability to act as a chiral auxiliary in asymmetric synthesis, enabling the construction of complex molecules with high enantioselectivity. This property has been extensively utilized in the synthesis of bioactive compounds, where stereochemistry plays a pivotal role in determining biological activity.

Moreover, the compound's methanol group introduces hydrophilic properties, which can be advantageous in drug delivery systems and formulation development. Its solubility characteristics make it suitable for use in polar solvents, facilitating its application in both laboratory settings and large-scale manufacturing processes.

The synthesis of {2-Azabicyclo[4.1.0]Heptan-1-Yl}Methanol involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Recent advancements in catalytic asymmetric synthesis have provided more efficient methods for constructing this compound, reducing production costs and improving scalability.

In terms of biological activity, {2-Azabicyclo[4.1.0]Heptan-1-Yl}Methanol has shown promising results in preclinical studies as an inhibitor of certain enzyme pathways associated with inflammatory diseases and metabolic disorders. Its ability to modulate cellular signaling pathways makes it a valuable tool for understanding disease mechanisms at the molecular level.

From an environmental standpoint, researchers have also investigated the biodegradability and ecological impact of {2-Azabicyclo[4.1.0]Heptan-1-Yl}Methanol, ensuring its safe use in industrial applications without posing risks to ecosystems or human health.

In conclusion, {2-Azabicyclo[4.1.0]Heptan-1-Yl}Methanol (CAS No: 1780093-47-1) stands out as a versatile compound with diverse applications across multiple disciplines within chemistry and pharmacology.